Cas no 1804410-47-6 (3,4-Bis(trifluoromethyl)-5-methylpyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-5-methylpyridine
• CAS No: 1804410-47-6
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4801964
• Update Time: 2025-06-15

3,4-Bis(trifluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H5F6N/c1-4-2-15-3-5(7(9,10)11)6(4)8(12,13)14/h2-3H,1H3
• InChI Key： VLGJQHMWEWKRLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Bis(trifluoromethyl)-5-methylpyridine

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1804410-47-6): Properties, Applications, and Industry Insights

3,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1804410-47-6) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound's trifluoromethyl groups enhance its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Recent studies highlight its role in modulating bioavailability and target selectivity, aligning with the growing demand for precision medicine.

In the context of sustainable chemistry, this compound exemplifies the shift toward fluorinated motifs that reduce environmental persistence while maintaining efficacy. Researchers are exploring its applications in catalysis and material science, particularly in designing high-performance polymers with improved thermal resistance. The electron-withdrawing nature of its substituents also makes it a candidate for organic electronic devices, a hot topic in renewable energy innovations.

Synthetic routes to 3,4-Bis(trifluoromethyl)-5-methylpyridine often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting trends in green chemistry optimization. Analytical techniques like HPLC and NMR are critical for purity verification, addressing industry concerns about batch-to-batch consistency—a frequent query among quality control professionals.

Market analysts note rising interest in fluorinated pyridines due to their versatility in crop protection formulations. The compound’s methyl group offers steric advantages for molecular docking, a focus area in AI-driven drug design. This aligns with searches for "fluorine in agrochemicals" and "pyridine derivatives in drug development," underscoring its cross-disciplinary relevance.

From a regulatory standpoint, 1804410-47-6 complies with major chemical inventories (e.g., TSCA, REACH), though users should monitor updates on fluorochemical regulations. Storage recommendations emphasize inert atmospheres to preserve stability, a detail often sought in safety data sheets (SDS).

Future research may explore 3,4-Bis(trifluoromethyl)-5-methylpyridine in bioconjugation or as a ligand for transition-metal complexes, areas trending in nanotechnology forums. Its combination of steric bulk and electronic effects positions it as a scaffold for innovation across scientific disciplines.